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Compound of Interest

2-Hydroxyglutarate-13C5
Compound Name:
Disodium Salt

Cat. No.: B13839906

Get Quote

Executive Summary

The accumulation of 2-Hydroxyglutarate (2-HG) is the hallmark biomarker for isocitrate
dehydrogenase (IDH) mutations in gliomas and acute myeloid leukemia (AML). However,
qguantifying 2-HG in complex biological matrices (tumor lysates, serum) is notoriously difficult
due to severe spectral overlap with Glutamate (Glu) and Glutamine (GIn).

2-Hydroxyglutarate-13C5 Disodium Salt serves as the definitive internal standard and
metabolic tracer. Its fully labeled carbon backbone (

) enables:

» Spectral Editing: Complete separation from endogenous (unlabeled) metabolites using
heteronuclear filtering.

» Absolute Quantification: Precise gNMR measurement via isotope dilution.
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o Pathway Tracing: Unambiguous tracking of IDH-mutant activity in metabolic flux analysis
(MFA).

Product Profile & Chemical Properties

Property Specification

Chemical Name Disodium (R/S)-2-hydroxyglutarate-1,2,3,4,5-

Formula

MW 197.04 g/mol (Labeled) vs 192.08 g/mol
(Unlabeled)

Isotopic Purity atom %
Highly soluble in water (

Solubility ,
); >50 mg/mL

- Stable at pH 6.0 — 8.0 (Degradation to lactone
pH Stability

possible at pH < 4)

Scientific Foundation: The IDH-Mutation Pathway

In healthy cells, IDH converts isocitrate to ngcontent-ng-c2699131324="" _nghost-ng-
€2339441298="" class="inline ng-star-inserted">

-ketoglutarate (
-KG). In IDH1/2 mutant cells, the enzyme acquires a neomorphic activity, reducing

-KG to the oncometabolite D-2-hydroxyglutarate (D-2-HG).

Diagram 1: IDH-Mutant Metabolic Reprogramming

This diagram illustrates the diversion of the TCA cycle flux toward 2-HG production in IDH-
mutant cells.
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IDH1/2 (Mutant)
; IDH1/2 (WT) a-Ketoglutarate + NADPH D-2-Hydroxyglutarate
Isocitrate > (a-KG) OGDH - (Oncometabolite)

TCA Cycle
Progression

Click to download full resolution via product page
Caption: Metabolic diversion in IDH-mutant cells. Mutant IDH consumes NADPH to reduce
-KG to D-2-HG, blocking normal TCA cycle flux.

Technical Reference: NMR Spectral Parameters

The

labeling pattern introduces specific J-coupling constants (
) that are critical for spectral assignment and verifying the integrity of the standard.

Table 1:

Chemical Shifts and Coupling Constants (pH 7.0 in

)
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Chemical Shift ( Multiplicity (
Carbon Position Coupling (Hz)

» Ppm) -NMR)
C1 (Carboxyl) 181.9 Doublet
C2 (Methine) 72.8 Doublet of Doublets
C3 (Methylene) 31.7 Doublet of Doublets
C4 (Methylene) 34.2 Doublet of Doublets
C5 (Carboxyl) 183.6 Doublet

Note: Chemical shifts are referenced to TSP at 0.00 ppm. Values derived from Choi et al. [1]
and standard validation data.

Experimental Protocols
Protocol A: Preparation of Internal Standard Solution

Objective: Create a stable, calibrated stock of 2-HG-
for spiking into biological samples.
e Weighing: Accurately weigh 5.0 mg of 2-Hydroxyglutarate-
Disodium Salt into a sterile microcentrifuge tube.
» Dissolution: Add 500
L of
(99.9% D) containing 0.1% TSP (Trimethylsilylpropanoic acid) as a chemical shift reference.
o Calculation: 5.0 mg / 197.04 g/mol
25.3
mol.

o Concentration:
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50.7 mM stock solution.

e pH Adjustment: Check pH using a micro-electrode. Adjust to pH 7.0

0.1 using dilute

or

o Critical: Avoid acidic pH (< 4.0) to prevent lactone formation [2].
o Storage: Aliquot into 50

L portions and store at -20°C. Stable for >6 months.

Protocol B: Quantitative Detection in Tumor Tissue
(Spike-In Method)

Objective: Quantify endogenous 2-HG in a tumor biopsy using the isotope dilution method to
overcome overlap with Glutamate.

1. Sample Extraction

e Homogenization: Homogenize 50-100 mg of frozen tumor tissue in 400

L of cold methanol/water (80:20).

 Lysis: Vortex vigorously and incubate on ice for 10 minutes.
o Clarification: Centrifuge at 14,000 x g for 15 minutes at 4°C.

e Drying: Transfer supernatant to a fresh tube and lyophilize (freeze-dry) to remove methanol
and water.

2. NMR Sample Reconstitution

» Resuspension: Dissolve the dried extract in 550

L of Phosphate Buffer (100 mM, pH 7.0) prepared in
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e Spike-In: Add 10
L of the 50 mM 2-HG-
stock (Protocol A) to the sample.

o Final Standard Concentration:
0.9 mM.

e Transfer: Transfer to a 5 mm NMR tube.

3. Acquisition Parameters (Bruker 600 MHz recommended)

e Pulse Sequence: 2D

HSQC (Heteronuclear Single Quantum Coherence).

o Rationale: The HSQC spectrum separates signals based on carbon chemical shift, resolving
2-HG from GIlu/GIn. The

-labeled standard will appear as a massive doublet (due to

) centered at the same shift as the endogenous metabolite, but with a distinct satellite pattern
or simply vastly enhanced intensity if decoupling is used.

o Optimized Parameters:

o

TD (Time Domain): 2048 (F2), 256 (F1).

o

NS (Scans): 8 - 16 (depending on sensitivity).

[¢]

CNST2 (Coupling): Set

to 145 Hz.

[¢]

D1 (Relaxation Delay): 2.0 s.

4. Data Analysis & Quantification
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« |dentify Peaks: Locate the H2-C2 cross-peak for 2-HG at

4.02 ppm /
72.8 ppm.

o Differentiate:

o Endogenous 2-HG: Appears as a singlet in the carbon dimension (at natural abundance
1.1%) or a central peak.

o Standard (
). If

coupling is active (no decoupling), the standard appears as a doublet/multiplet flanking the
center. If decoupled, it adds directly to the intensity.

o Best Practice: Use the Isotope Dilution Mass Spectrometry (IDMS) principle applied to
NMR. Compare the integral of the unique

-satellites (if visible) or use a 1D
-filtered proton experiment to select only the standard, then compare to the total signal.

o Alternative (Simpler): Use the standard to confirm chemical shift position in the specific
matrix, then quantify the endogenous peak relative to the TSP internal standard, knowing
exactly where the 2-HG region of interest (ROI) is defined by the

spike.

Diagram 2: Experimental Workflow

This diagram outlines the process from tissue extraction to NMR data analysis.

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13839906?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sample Preparation

Tumor Tissue

(50-100 mg)

Methanol/Water
Extraction

:

Lyophilization
(Dry Extract)

Reconstitute in D20
+ 13C5-2HG Standard

NMR Adquisition

2D 1H-13C HSQC
(Spectral Editing)

Spectrum Analysis
(Resolve 2HG from Glu)

Compare Integrals

Absolute Quantification
(mM concentration)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b13839906/docs?utm_src=pdf-body-img#application-note-2-hydroxyglutarate-13c5-disodium-salt-for-high-resolution-nmr-spectroscopy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13839906?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Caption: Workflow for quantifying 2-HG in tumor samples using 13C5-2HG spike-in and 2D
HSQC NMR.

Advanced Application: Hyperpolarized MRI

Reference
While Hyperpolarized [1-

]Pyruvate or [1-

]

-Ketoglutarate are the typical substrates injected to visualize metabolic flux in vivo, 2-HG-
plays a crucial role as the ex vivo reference standard.

e Usage: When validating a new hyperpolarized imaging sequence (e.g., for detecting IDH
mutations), researchers must confirm that the new signal observed in vivo is indeed 2-HG.

» Protocol:
o Perform the in vivo hyperpolarized experiment (injecting HP-

KG).

o Extract the tumor tissue post-scan.

o Spike the extract with 2-HG-

o Acquire high-resolution thermal NMR.
o Validation: If the hyperpolarized signal frequency matches the chemical shift of the spiked

standard (corrected for isotope shifts), the detection is validated.
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e Choi, C., et al. (2012). 2-hydroxyglutarate detection by magnetic resonance spectroscopy in
IDH-mutated glioma patients.Nature Medicine, 18(4), 624-629.[1] Link

o Key Insight: Establishes the NMR detectability of 2-HG and its overlap challenges with
Glutam

e Balss, J., et al. (2012). Analysis of the IDH1 codon 132 mutation in brain tumors.Acta
Neuropathologica, 124, 883-891. Key Insight: Discusses the stability of 2-HG and the
formation of lactone under acidic conditions.

e Andronesi, O. C., et al. (2012). Detection of 2-hydroxyglutarate in IDH-mutated glioma
patients by in vivo spectral-editing and 2D correlation magnetic resonance
spectroscopy.Science Translational Medicine, 4(116), 116ra4. Link

o Key Insight: Demonstrates advanced spectral editing techniques where 13C-labeled
standards are essential for pulse sequence valid

e Chaumeil, M. M., et al. (2013). Non-invasive monitoring of mutant IDH1 tumor activity using
hyperpolarized [1-13C] ngcontent-ng-c2699131324="" nghost-ng-c2339441298=""
class="inline ng-star-inserted">

-ketoglutarate.Nature Communications, 4, 2429. Link
o Key Insight: Uses hyperpolarized precursors to generate labeled 2-HG in situ; 2-HG-13C5
is the requisite reference for these studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b13839906/docs#application-note-2-
hydroxyglutarate-13c5-disodium-salt-for-high-resolution-nmr-spectroscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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